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Compound of Interest

Compound Name: tert-butyl (3S)-3-aminobutanoate

CAS No.: 161105-54-0

Cat. No.: B067648

Get Quote

In the landscape of modern medicinal chemistry, the synthesis of enantiomerically pure

molecules is paramount. Chiral β-amino acids and their derivatives are privileged structural

motifs found in a vast array of biologically active compounds, including pharmaceuticals and

agrochemicals.[1] They are integral components of β-peptides, which form stable secondary

structures, and serve as versatile chiral starting materials for complex molecular architectures.

[1]

Among these critical building blocks, tert-butyl (3S)-3-aminobutanoate has emerged as a

particularly valuable intermediate. This guide, intended for researchers, scientists, and drug

development professionals, provides a detailed examination of its chemical structure, the

strategic rationale behind its use, key synthetic methodologies, and its practical application in

the synthesis of complex molecular targets.

Molecular Profile and Physicochemical Properties
Tert-butyl (3S)-3-aminobutanoate is the tert-butyl ester of (S)-3-aminobutanoic acid. The "

(3S)" designation defines the absolute stereochemistry at the chiral center, which is crucial for

its selective interaction with biological targets. The molecule consists of a four-carbon
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butanoate backbone with an amino group at the C3 position and a bulky tert-butyl ester at the

carboxyl end.

Property Value Source(s)

Chemical Formula C₈H₁₇NO₂ [2]

Molecular Weight 159.23 g/mol

CAS Number 161105-54-0 [3][4]

Appearance
Clear colorless to light yellow

liquid
[3]

IUPAC Name
tert-butyl (3S)-3-

aminobutanoate
[2]

SMILES CCCC(=O)OC(C)(C)C [2]

Refractive Index
1.4230 to 1.4270 (20°C, 589

nm)
[3]

The Tert-Butyl Ester: A Strategic Protecting Group
The choice of a tert-butyl ester is a deliberate and strategic one in multi-step organic synthesis.

Its utility is rooted in its unique chemical stability and selective reactivity.

Causality of Protection: The primary amine of tert-butyl (3S)-3-aminobutanoate is a

nucleophilic site, and the carboxylic acid (in its de-esterified form) is acidic. In a complex

synthesis, these functional groups can interfere with subsequent reactions (e.g.,

organometallic additions, oxidations). The tert-butyl ester "protects" the carboxylic acid,

rendering it unreactive to bases, nucleophiles, and many reducing agents.

Orthogonal Deprotection: The tert-butyl group is prized for its stability under basic and

hydrogenolytic conditions, which are commonly used to remove other protecting groups

(e.g., acetate esters, benzyl ethers). However, it is readily cleaved under acidic conditions

(e.g., trifluoroacetic acid, HCl in dioxane) via a stable tertiary carbocation intermediate. This

allows for selective deprotection without disturbing other sensitive functionalities, a concept

known as orthogonality.[5][6]
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Metabolic Considerations: While invaluable for synthesis, the tert-butyl group is a known site

for metabolic oxidation in vivo, primarily mediated by cytochrome P450 (CYP) enzymes.[7][8]

This can lead to the formation of hydroxylated metabolites, potentially impacting a drug

candidate's pharmacokinetic profile.[8] Therefore, while the ester is removed to reveal the

final active pharmaceutical ingredient (API), medicinal chemists must consider the metabolic

fate of other tert-butyl groups that may be present elsewhere in the final structure.[7]

Core Synthesis Strategy: Asymmetric
Hydrogenation
The efficient, enantioselective synthesis of chiral β-amino esters is a significant challenge in

organic chemistry. While several methods exist, including chiral resolution and conjugate

additions, catalytic asymmetric hydrogenation of a prochiral β-enamino ester stands out as a

highly efficient and atom-economical approach.[9][10] This process avoids the need for

stoichiometric chiral auxiliaries and often provides high yields and excellent enantioselectivities.

[10]

The workflow below illustrates a generalized, state-of-the-art approach to synthesizing tert-
butyl (3S)-3-aminobutanoate.
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Step 1: Enamine Formation

Step 2: Asymmetric Hydrogenation

Step 3: Purification

tert-Butyl Acetoacetate

Prochiral (Z)-β-Enamino Ester

 Condensation
(Toluene, Dean-Stark)

Ammonia Source
(e.g., NH4OAc)

tert-Butyl (3S)-3-aminobutanoate

 Hydrogenation
(Methanol)

Chiral Rh or Pd Catalyst
(e.g., [Rh(COD)L*]BF4) H2 (pressure)

Crude Product

 Workup

Purified Product

 Chromatography or
Distillation

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of tert-butyl (3S)-3-aminobutanoate.

Rationale for Experimental Choices:

Step 1: The condensation of tert-butyl acetoacetate with an ammonia source is a

straightforward method to generate the necessary prochiral enamine substrate.[10] Using a
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Dean-Stark apparatus effectively removes water, driving the reaction equilibrium towards the

product.

Step 2: This is the key enantioselective step. The choice of the transition metal (often

Rhodium or Palladium) and, critically, the chiral phosphine ligand (L*), dictates the

stereochemical outcome. The ligand creates a chiral environment around the metal center,

forcing the hydrogen to add to one face of the double bond preferentially, thus generating the

desired (S)-enantiomer with high enantiomeric excess (ee).[9][10]

Application in Medicinal Chemistry: A Key Synthetic
Intermediate
Tert-butyl (3S)-3-aminobutanoate rarely appears in a final drug structure in its initial form.

Instead, it serves as a versatile scaffold. The primary amine is a synthetic handle that allows for

the construction of more complex molecules through amide bond formation, reductive

amination, or other nitrogen-based chemistries. It is a key intermediate in the synthesis of

compounds such as αvβ3 integrin antagonists and sirtuin inhibitors.[11][12]

The diagram below illustrates a common synthetic transformation where the aminobutanoate

core is acylated and prepared for subsequent coupling reactions.

tert-Butyl
(3S)-3-aminobutanoate

N-Acylated Intermediate

 Acylation
(Base, DCM)

Acylating Agent
(R-COCl or R-COOH) Carboxylic Acid Fragment

 Selective Ester
Cleavage

Deprotection
(TFA or HCl)

Further Coupling
(e.g., Amide Bond Formation)

Click to download full resolution via product page

Caption: Incorporation of the aminobutanoate scaffold into a larger molecule.
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Experimental Protocol: N-Acylation of tert-Butyl
(3S)-3-aminobutanoate
This protocol provides a self-validating, step-by-step methodology for a standard acylation

reaction, a fundamental transformation for this building block.

Objective: To synthesize tert-butyl (3S)-3-(acetylamino)butanoate.

Reagents & Materials:

tert-Butyl (3S)-3-aminobutanoate (1.0 eq)

Acetyl chloride (1.1 eq)

Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 eq)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask, magnetic stirrer, dropping funnel, separatory funnel, rotary evaporator

Procedure:

Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), add tert-butyl (3S)-3-aminobutanoate (1.0 eq) and dissolve it in anhydrous DCM

(approx. 0.1 M concentration).

Base Addition: Add triethylamine (1.5 eq) to the solution. Cool the flask to 0 °C using an ice-

water bath. The base is crucial to neutralize the HCl generated during the reaction.

Acylation: Dissolve acetyl chloride (1.1 eq) in a small amount of anhydrous DCM and add it

to a dropping funnel. Add the acetyl chloride solution dropwise to the stirred reaction mixture
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at 0 °C over 15-20 minutes. A slight excess of the acylating agent ensures full conversion of

the starting material.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours.

The reaction progress can be monitored by Thin Layer Chromatography (TLC), observing

the consumption of the starting amine.

Workup - Quenching: Once the reaction is complete, quench by slowly adding saturated

aqueous NaHCO₃ solution to neutralize any remaining acid and the triethylamine

hydrochloride salt.

Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer.

Wash the organic layer sequentially with water (2x) and then brine (1x). The brine wash

helps to remove residual water from the organic phase.

Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄ or Na₂SO₄,

filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be purified by flash column chromatography on

silica gel if necessary, typically using a hexane/ethyl acetate gradient.

Safety and Handling
Tert-butyl (3S)-3-aminobutanoate is classified as a hazardous substance.

GHS Hazard Statements: Causes severe skin burns and eye damage.[13][14]

Precautionary Measures: Handle in a well-ventilated fume hood. Wear appropriate personal

protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety

goggles/face shield.[13] In case of contact with eyes, rinse cautiously with water for several

minutes and seek immediate medical attention.[13]

Conclusion
Tert-butyl (3S)-3-aminobutanoate is more than just a chemical reagent; it is a strategic tool in

the design and synthesis of complex, enantiomerically pure molecules. Its value lies in the

combination of a stereodefined chiral center and a robust, yet selectively cleavable, protecting
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group. Understanding the causality behind its synthesis and application allows researchers to

leverage its full potential, accelerating the discovery and development of next-generation

therapeutics.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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